molecular formula C12H12Cl2N2O B8668830 (7-Azabicyclo[2.2.1]heptan-7-yl)(5,6-dichloropyridin-3-yl)methanone CAS No. 919784-86-4

(7-Azabicyclo[2.2.1]heptan-7-yl)(5,6-dichloropyridin-3-yl)methanone

Cat. No.: B8668830
CAS No.: 919784-86-4
M. Wt: 271.14 g/mol
InChI Key: NNRWCGTWKVMWSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(7-Azabicyclo[2.2.1]heptan-7-yl)(5,6-dichloropyridin-3-yl)methanone is a useful research compound. Its molecular formula is C12H12Cl2N2O and its molecular weight is 271.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

919784-86-4

Molecular Formula

C12H12Cl2N2O

Molecular Weight

271.14 g/mol

IUPAC Name

7-azabicyclo[2.2.1]heptan-7-yl-(5,6-dichloropyridin-3-yl)methanone

InChI

InChI=1S/C12H12Cl2N2O/c13-10-5-7(6-15-11(10)14)12(17)16-8-1-2-9(16)4-3-8/h5-6,8-9H,1-4H2

InChI Key

NNRWCGTWKVMWSX-UHFFFAOYSA-N

Canonical SMILES

C1CC2CCC1N2C(=O)C3=CC(=C(N=C3)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oxalyl chloride (3.2 mL; 36.0 mmol) was added to a solution of 5,6 dichloronicotinic acid (5.76 g, 30.0 mmol) and 4M hydrogen chloride in dioxane (7.5 mL; 30.0 mmol) in DCM (50 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo, the residue azeotroped with toluene (2×15 mL) and added to a solution of 7-azabicyclo[2.2.1]heptane hydrochloride (4.75 g; 36.0 mmol) and triethylamine (15.1 mL; 108 mmol) in DCM (150 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo and the residue partitioned between water (75 mL) and ethyl acetate (150 mL). The organic layer was washed with brine, dried (MgSO4) and evaporated to give a solid which was crystallised from ethyl acetate to give the desired compound (5.45 g).
Quantity
3.2 mL
Type
reactant
Reaction Step One
Quantity
5.76 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.75 g
Type
reactant
Reaction Step Two
Quantity
15.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two

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